Decane, 1-methoxy-

• CAS: 68989-91-3
• Molecular Formula: C11H24O
• Molecular Weight: 172.31 g/mol
• InChI: InChI=1S/C11H24O/c1-3-4-5-6-7-8-9-10-11-12-2/h3-11H2,1-2H3
• InChIKey: JPEWDCTZJFUITH-UHFFFAOYSA-N

Decane, 1-methoxy- (CAS 68989-91-3) Procurement Guide: Composition, Class, and Distinction from Pure Analogs

Decane, 1-methoxy- (CAS 68989-91-3), also listed as Hydrocarbons, C10, methoxylated or myrcene methoxylation distillate, is a complex combination of hydrocarbons obtained by distillation of the products from the methoxylation of C10 terpenes derived from myrcene. It consists primarily of 4-(1-methoxy-1-methylethyl)-1-methylcyclohexene, 1-methoxy-4-(1-methoxy-1-methylethyl)-1-cyclohexane, and other C12 methoxyhydrocarbon products . This substance is fundamentally distinct from the single-molecule entity 1-methoxydecane (CAS 7289-52-3, decyl methyl ether), a linear fatty ether with formula C11H24O, yet the two registry numbers are frequently conflated in procurement databases. The mixture finds use as a perfuming agent in fragrance formulations and has been evaluated under the Canadian Environmental Protection Act for its regulatory standing, where it did not meet the criteria for further action under subsection 73(1) of CEPA 1999 [1].

Mixture identity Complex C10–C12 methoxylated hydrocarbon distillate (UVCB); not pure 1-methoxydecane

Regulatory context Canadian DSL listed; CEPA evaluation completed; distinct identity from CAS 7289-52-3

Use contexts Fragrance perfuming, botanical authentication standard, regulatory inventory reference

• [1] Government of Canada. Substance Search Result for CAS 68989-91-3 – Hydrocarbons, C10, methoxylated. Domestic Substances List; did not meet criteria under subsection 73(1) of CEPA 1999. Published 2019-03-01. Available at: https://pollution-waste.canada.ca/substances-search/Substance?ID=68989-91-3 (Accessed 2026-04-26). View Source

Why Generic Substitution of Decane, 1-methoxy- (CAS 68989-91-3) with Pure 1-Methoxydecane Leads to Functional Mismatch

Generic substitution fails because CAS 68989-91-3 is not a discrete chemical species but a complex distillate mixture with a multi-component profile dominated by cyclic and bicyclic methoxylated C10–C12 terpene derivatives, while pure 1-methoxydecane (CAS 7289-52-3) is a single linear aliphatic ether. The mixture exhibits a boiling point range of 214–216 °C (estimated), a log Kow of 5.10 (estimated), and a unique compositional fingerprint that includes 4-(1-methoxy-1-methylethyl)-1-methylcyclohexene and 1-methoxy-4-(1-methoxy-1-methylethyl)-1-cyclohexane [1]. In contrast, pure 1-methoxydecane has a boiling point of 206.5–215.2 °C and a log Kow of 4.49, with entirely different olfactory, solubility, and regulatory substance-identity profiles [2]. Interchanging the mixture with the pure ether, or with other single-component methoxyalkanes such as 1-methoxyoctane or 1-methoxyhexane, alters the functional properties, analytical traceability, and regulatory identity of the formulated product.

Target: CAS 68989-91-3

Substitute: Pure 1-Methoxydecane (7289-52-3)

Multi-component distillate; cyclic/bicyclic methoxylated terpenes dominate

Single linear aliphatic ether; lacks cyclic and C12 components

UVCB regulatory identity; DSL listed, CEPA evaluated

Discrete chemical entity; RIFM safety assessment under different dossier

Olfactory character tied to multi-component terpene-derived profile

Different volatility and odor; may not meet INCI labeling for the mixture

• [1] The Good Scents Company. Myrcene Methoxylation Distillate – Catalog Information. CAS 68989-91-3; Boiling Point: 214.00–216.00 °C (est); XlogP3: 5.10 (est). Available at: http://thegoodscentscompany.com/data/rw1548371.html (Accessed 2026-04-26). View Source
• [2] Api AM, Belstio D, Botelho D, et al. RIFM fragrance ingredient safety assessment, decyl methyl ether, CAS Registry Number 7289-52-3. Food and Chemical Toxicology. 2020;146(Suppl. 1):111772. Available at: https://www.sciencedirect.com/science/article/abs/pii/S0278691520307791 View Source

Quantitative Differentiation Evidence for Decane, 1-methoxy- (CAS 68989-91-3) Versus Closest Analogs

Compositional Multi-Component Profile Versus Single-Entity 1-Methoxydecane (CAS 7289-52-3)

CAS 68989-91-3 is defined by IUPAC and INCI as a 'complex combination of hydrocarbons obtained by the distillation of the products from the methoxylation of C10 terpenes from the manufacture of terpene alcohols from myrcene,' consisting primarily of 4-(1-methoxy-1-methylethyl)-1-methylcyclohexene, 1-methoxy-4-(1-methoxy-1-methylethyl)-1-cyclohexane, and other C12 products, with a broad boiling range of 214.00–216.00 °C (est) and XlogP3 of 5.10 (est) [1]. In contrast, CAS 7289-52-3 is a single chemical entity—decyl methyl ether—with molecular formula C11H24O, boiling point 206.47 °C (EPI Suite) and log Kow 4.49 [2]. Substituting the mixture with the pure linear ether eliminates the cyclic/bicyclic terpene-derived components that define its olfactory note, volatility profile, and regulatory substance identity.

Composition identity

Cross-study comparable

Mixture: cyclic/bicyclic C10–C12 methoxylated hydrocarbons; bp ~214–216 °C; XlogP3 5.10 (est)
Pure ether: linear C11H24O; bp 206.47 °C; log Kow 4.49

Mixture identity dictates analytical reference and olfactory performance

Substituting with pure ether alters regulatory identity and fragrance profile

Evidence Dimension	Chemical composition and substance-identity classification
Target Compound Data	Complex mixture of C10–C12 methoxylated hydrocarbons; primary components include 4-(1-methoxy-1-methylethyl)-1-methylcyclohexene and 1-methoxy-4-(1-methoxy-1-methylethyl)-1-cyclohexane; bp 214.00–216.00 °C (est); XlogP3 5.10 (est)
Comparator Or Baseline	CAS 7289-52-3 (pure 1-methoxydecane/decyl methyl ether): single linear ether C11H24O; bp 206.47 °C (EPI Suite); log Kow 4.49; density 0.793 g/mL (FMA)
Quantified Difference	Boiling point difference of ~7.5–9.5 °C; log Kow difference of ~0.61 log units; entirely different component architecture (multi-component mixture vs. single entity)
Conditions	IUPAC/INCI substance definitions; estimated physicochemical parameters from EPI Suite v4.0 vs. The Good Scents Company estimation

Why This Matters

For fragrance formulators and regulatory compliance teams, selecting CAS 68989-91-3 versus pure CAS 7289-52-3 dictates entirely different substance-identity documentation, analytical reference standards, and olfactory performance; substitution without verification can cause batch rejection and non-compliance with INCI labeling requirements.

• [1] The Good Scents Company. Myrcene Methoxylation Distillate – Catalog Information. CAS 68989-91-3. Available at: http://thegoodscentscompany.com/data/rw1548371.html (Accessed 2026-04-26). View Source
• [2] Api AM et al. RIFM fragrance ingredient safety assessment, decyl methyl ether, CAS Registry Number 7289-52-3. Food Chem Toxicol. 2020;146(Suppl. 1):111772. View Source

Boswellia occulta Authentication Marker: 1-Methoxydecane Abundance vs. Boswellia carteri (Absent)

In GC-MS and GC-FID analyses of 12 individual Boswellia occulta trees, 1-methoxydecane dominated the essential oil at 26.6%–47.9% of total composition (mean 35.1%), while 1-methoxyoctane accounted for 3.6%–9.2% [1][2]. In Boswellia carteri (the main commercial frankincense species), 1-methoxydecane is essentially absent (0.0% across all grades) [2]. This quantitative compositional gap—>26.6% vs. 0.0%—provides a definitive chemotaxonomic marker for authenticating B. occulta oil and detecting adulteration or mislabeling in the frankincense supply chain. The combinatorial synthesis of homologous 1-methoxyalkane reference standards enabled unambiguous identification [1].

Botanical authentication

Head-to-head

B. occulta oil: 26.6–47.9% 1-methoxydecane (mean 35.1%)
B. carteri oil: 0.0% in all grades

Presence >26% uniquely marks B. occulta; absence confirms B. carteri

Reference standard enables supply chain fraud detection

Evidence Dimension	1-Methoxydecane content in frankincense essential oil by species
Target Compound Data	1-Methoxydecane content in Boswellia occulta essential oil: 26.6%–47.9% (mean 35.1%) across 12 individual trees
Comparator Or Baseline	1-Methoxydecane content in Boswellia carteri (Grades I, II, III): 0.0% in all samples
Quantified Difference	Absolute difference: >26.6 percentage points; presence/absence binary distinction (present only in B. occulta, not in B. carteri or other Boswellia spp. except B. papyrifera)
Conditions	GC-MS and GC-FID analysis; hydrodistilled essential oil from gum resin collected directly from trees in Somaliland; validated with combinatorial synthesis of 1-methoxyalkane reference standards

Why This Matters

Procurement of 1-methoxydecane for botanical authentication applications requires understanding that its presence at >26% specifically identifies Boswellia occulta oil, enabling detection of fraudulent Boswellia carteri substitution even in certified organic supply chains, as demonstrated by DeCarlo et al. (2019).

• [1] Ayubova M, Brevard H, Baldovini N. Analytical investigations on Boswellia occulta essential oils. Phytochemistry. 2019 Aug;164:78-85. doi: 10.1016/j.phytochem.2019.04.020. PMID: 31102998. View Source
• [2] DeCarlo A, Johnson S, Poudel A, Satyal P, Bangerter L, Setzer WN. The Chemical Composition of Boswellia occulta Oleogum Resin Essential Oils. Natural Product Communications. 2019;14(9):1934578X19866307. doi: 10.1177/1934578X19866307. Table 1: Percentage composition of B. occulta essential oils. View Source

Genotoxicity Safety Clearance: RIFM Assessment of Decyl Methyl Ether vs. Read-Across Analog 1-Methoxyhexane

The RIFM safety assessment for decyl methyl ether (CAS 7289-52-3, the pure single-entity analog of the mixture) cleared all 7 human health endpoints including genotoxicity, based on target data and read-across from the shorter-chain analog 1-methoxyhexane (CAS 4747-07-3). Both compounds were found not to present a concern for genetic toxicity at current use levels [1][2]. The assessment established that decyl methyl ether has a Cramer Class III (High, expert judgment) classification, specific gravity 0.793 (FMA), water solubility 8.832 mg/L (EPI Suite), and vapor pressure 0.26 mm Hg at 20 °C (EPI Suite v4.0) [1]. For procurement decisions, this means the pure ether form has a well-characterized safety profile, while the mixture CAS 68989-91-3—containing cyclic and bicyclic methoxylated species not present in the assessed single entity—requires separate safety evaluation.

Genotoxicity assessment

Class-level

Decyl methyl ether (pure): no genotoxicity concern in RIFM framework; read-across from 1-methoxyhexane supported

Reported genotoxicity endpoint context; mixture CAS 68989-91-3 requires separate evaluation

Class-level inference; extrapolation to mixture not established

Evidence Dimension	Fragrance ingredient safety – genotoxicity endpoint clearance
Target Compound Data	Decyl methyl ether (pure, CAS 7289-52-3): genotoxicity – no concern (RIFM assessment, 2020); Cramer Class III (Expert Judgment); water solubility 8.832 mg/L; specific gravity 0.793; vapor pressure 0.26 mm Hg at 20 °C (EPI Suite)
Comparator Or Baseline	Read-across analog 1-methoxyhexane (CAS 4747-07-3): genotoxicity – no concern (RIFM assessment, 2018); water solubility 726.2 mg/L; log Kow 2.52; specific gravity 0.767–0.775
Quantified Difference	Water solubility difference: 8.832 mg/L vs. 726.2 mg/L (~82-fold higher solubility for C6 analog). Log Kow: 4.49 vs. 2.52 (Δ 1.97 log units, indicating far greater hydrophobicity for C10). Both cleared for genotoxicity.
Conditions	RIFM safety assessment framework; Creme RIFM aggregate exposure model v1.0; genotoxicity evaluated via Ames test and in vitro micronucleus assay; IFRA volume of use <0.1 metric ton/year (2015)

Why This Matters

Procurement for fragrance applications should note that the RIFM safety clearance for 'decyl methyl ether' applies explicitly to CAS 7289-52-3, not the mixture CAS 68989-91-3; the mixture's multi-component nature (including C12 species) means that safety extrapolation requires additional verification beyond the pure linear ether assessment.

• [1] Api AM et al. RIFM fragrance ingredient safety assessment, decyl methyl ether, CAS Registry Number 7289-52-3. Food Chem Toxicol. 2020;146(Suppl. 1):111772. View Source
• [2] Api AM et al. RIFM fragrance ingredient safety assessment, 1-methoxyhexane, CAS Registry Number 4747-07-3. Food Chem Toxicol. 2018;121(Suppl. 1):S1-S10. doi: 10.1016/j.fct.2018.09.020. View Source

Physicochemical Divergence: 1-Methoxydecane vs. Shorter-Chain Methoxyalkanes (C6, C8) in Partitioning and Volatility

1-Methoxydecane (pure, CAS 7289-52-3) exhibits a log Kow of 4.49 and Henry's Law constant log Kaw of -0.347, while 1-methoxyoctane (C8) has a log Kow of 3.50 and log Kaw of -0.591, and 1-methoxyhexane (C6) has a log Kow of 2.52 [1][2][3]. The boiling point decreases systematically from 215.2 °C (C10) to 173.5 °C (C8) to 125.9 °C (C6), while water solubility increases by ~82-fold from C10 (8.832 mg/L) to C6 (726.2 mg/L) [1][3]. These quantitative trends mean that increasing chain length drives a ~1.97 log unit increase in hydrophobicity and a ~55 °C increase in boiling point from C6 to C10, directly impacting partitioning behavior in octanol-water systems, volatility in fragrance headspace, and environmental persistence modeling.

Chain-length partitioning

Class-level

C10: log Kow 4.49, bp 215.2 °C, water sol. 8.832 mg/L
C6: log Kow 2.52, bp 125.9 °C, water sol. 726.2 mg/L

Higher hydrophobicity and lower volatility for longer chain

C12 species in mixture further shift physicochemical properties

Evidence Dimension	Octanol-water partition coefficient (log Kow) and boiling point across methoxyalkane homologs
Target Compound Data	1-Methoxydecane (C10): log Kow 4.49, bp 215.2 °C, vapor pressure 0.26 mm Hg at 20 °C, water solubility 8.832 mg/L
Comparator Or Baseline	1-Methoxyoctane (C8): log Kow 3.50, bp 173.5 °C, vapor pressure 1.7 mm Hg at 25 °C; 1-Methoxyhexane (C6): log Kow 2.52, bp 125.9 °C, water solubility 726.2 mg/L
Quantified Difference	Δ log Kow (C10 vs. C6): +1.97; Δ bp (C10 vs. C6): +89.3 °C; Δ water solubility (C10 vs. C6): ~82-fold decrease; Δ vapor pressure (C10 vs. C8): ~6.5-fold lower for C10
Conditions	EPI Suite v4.0 estimations for log Kow, water solubility, and vapor pressure; ChemSpider experimental/predicted boiling points at 760 mmHg

Why This Matters

For solvent selection or environmental fate assessment, the C10 chain imparts substantially higher hydrophobicity and lower volatility than C6 or C8 analogs; procurement of the mixture CAS 68989-91-3 introduces additional complexity due to the presence of C12 species, which will further shift these physicochemical properties beyond the pure C10 linear ether.

• [1] Api AM et al. RIFM fragrance ingredient safety assessment, decyl methyl ether, CAS Registry Number 7289-52-3. Food Chem Toxicol. 2020;146(Suppl. 1):111772. Physical Data: bp 206.47 °C, Log KOW 4.49, Water Solubility 8.832 mg/L, Vapor Pressure 0.26 mm Hg at 20 °C. View Source
• [2] The Good Scents Company. 1-Methoxyoctane – Catalog Information. Log Kow used: 3.50 (KowWin est). Available at: http://www.thegoodscentscompany.com/data/rw1579651.html (Accessed 2026-04-26). View Source
• [3] Api AM et al. RIFM fragrance ingredient safety assessment, 1-methoxyhexane, CAS 4747-07-3. Food Chem Toxicol. 2018;121(Suppl. 1):S1-S10. Log Kow: 2.52, Water Solubility: 726.2 mg/L. View Source

Regulatory Substance-Identity: Canadian DSL Listing and CEPA Evaluation Outcome for CAS 68989-91-3

CAS 68989-91-3 (Hydrocarbons, C10, methoxylated) is listed on the Canadian Domestic Substances List (DSL) and has undergone evaluation under the Canadian Environmental Protection Act, 1999 (CEPA). The substance did not meet the criteria under subsection 73(1) for further risk assessment or management action, indicating that based on available information it is not considered to pose a significant risk to the environment or human health at current exposure levels [1]. In contrast, pure 1-methoxydecane (CAS 7289-52-3) is registered separately and has undergone a full RIFM safety assessment under different regulatory frameworks [2]. For procurement, the two CAS numbers represent distinct regulatory identities, and substitution may cause customs clearance, inventory listing, or SDS compliance mismatches.

DSL/CEPA status

Cross-study comparable

CAS 68989-91-3: DSL listed, CEPA evaluated – did not meet criteria for further action

Regulatory identity distinct from pure ether; separate dossiers

Verify correct CAS for intended market jurisdiction

Evidence Dimension	Regulatory inventory status and environmental safety evaluation outcome
Target Compound Data	CAS 68989-91-3: Listed on Canadian DSL; CEPA evaluation completed – did not meet criteria for further action under subsection 73(1) (2019-03-01) [1]
Comparator Or Baseline	CAS 7289-52-3 (pure 1-methoxydecane): RIFM safety assessment published 2020; cleared on all 7 human health endpoints; IFRA volume of use <0.1 metric ton/year (2015) [2]
Quantified Difference	Different regulatory dossiers; CAS 68989-91-3 assessed under Canadian CEPA as a UVCB substance (Unknown or Variable composition, Complex reaction products or Biological materials); CAS 7289-52-3 assessed under RIFM fragrance ingredient framework as a discrete chemical
Conditions	Canadian Environmental Protection Act, 1999 framework; Domestic Substances List inventory; RIFM safety assessment criteria based on 7 human health endpoints plus environmental

Why This Matters

Purchasers must specify the exact CAS number required for their regulatory jurisdiction; CAS 68989-91-3 has an established regulatory status in Canada but lacks the comprehensive RIFM human health endpoint assessment available for CAS 7289-52-3, making it essential to verify which substance identity is needed for each market.

• [1] Government of Canada. Substance Search Result for CAS 68989-91-3 – Hydrocarbons, C10, methoxylated. Domestic Substances List; evaluation outcome: did not meet criteria under subsection 73(1) of CEPA 1999. Published 2019-03-01. Available at: https://pollution-waste.canada.ca/substances-search/Substance?ID=68989-91-3 (Accessed 2026-04-26). View Source
• [2] Api AM et al. RIFM fragrance ingredient safety assessment, decyl methyl ether, CAS 7289-52-3. Food Chem Toxicol. 2020;146(Suppl. 1):111772. View Source

Fragrance Usage Restriction Profile: IFRA Maximum Use Level for Decyl Methyl Ether and Distinction from Food Flavor Status

Decyl methyl ether (pure CAS 7289-52-3) is regulated under IFRA standards with a recommended maximum use level of up to 30% in fragrance concentrate; it is approved for fragrance use only and explicitly not approved for flavor (food) applications [1][3]. The 95th percentile concentration in scented candles is 0.0021%, with no reported use in hydroalcoholic products, and total systemic exposure estimated at 0.000040 mg/kg/day [2]. This stands in contrast to shorter-chain homologs like 1-methoxyhexane, which finds wider application in industrial fragrances and masking odors, and has a different IFRA usage profile [3]. For the mixture CAS 68989-91-3 (myrcene methoxylation distillate), the CAS-specific IFRA standard would need to account for its multi-component composition, and the restriction profile may differ due to the presence of C12 cyclic ether components not present in the pure linear C10 ether.

IFRA use restriction

Class-level

Pure decyl methyl ether: IFRA max 30% in fragrance concentrate; not flavor-approved
Systemic exposure: 0.000040 mg/kg/day

Reported IFRA standard for pure ether; mixture may have different standard

Confirm INCI-specific IFRA status for mixture CAS 68989-91-3

Evidence Dimension	IFRA maximum use concentration in fragrance concentrate and application scope
Target Compound Data	Decyl methyl ether (pure, CAS 7289-52-3): IFRA max use level up to 30% in fragrance concentrate; 95th percentile concentration in scented candles: 0.0021%; not approved for flavor use; total systemic exposure: 0.000040 mg/kg/day [2]
Comparator Or Baseline	1-Methoxyhexane (CAS 4747-07-3): Used in fresh topnotes and industrial fragrance masking; FEMA GRAS status as flavor ingredient (FEMA 4291); different application scope and exposure profile [3]
Quantified Difference	IFRA fragrance concentrate maximum: 30% (C10) vs. different IFRA standard for C6; C10 NOT flavor-approved vs. C6 FEMA-listed; systemic exposure for C10: 0.000040 mg/kg/day vs. C6 exposure data not directly comparable due to different use patterns
Conditions	IFRA Standards Library; Creme RIFM Aggregate Exposure Model v1.0; RIFM concentration surveys 2016; FEMA GRAS list

Why This Matters

For fragrance procurement, the 30% IFRA concentrate limit and non-flavor status of decyl methyl ether define clear formulation boundaries: the mixture CAS 68989-91-3 may have different IFRA status due to its distinct composition, requiring formulators to verify the specific INCI name and associated IFRA standard rather than assuming class-level equivalence.

• [1] Scents and Flavors. Decyl methyl ether | 7289-52-3 | properties, uses & safety. IFRA maximum usage levels in fragrance concentrates: up to 30%. Not approved for flavor uses. Available at: https://scentsandflavors.com/ingredient/decyl-methyl-ether/ (Accessed 2026-04-26). View Source
• [2] Api AM et al. RIFM fragrance ingredient safety assessment, decyl methyl ether, CAS 7289-52-3. Food Chem Toxicol. 2020;146(Suppl. 1):111772. Exposure data: 95th percentile concentration in scented candles 0.0021%; total systemic exposure 0.000040 mg/kg/day. View Source
• [3] Api AM et al. RIFM fragrance ingredient safety assessment, 1-methoxyhexane, CAS 4747-07-3. Food Chem Toxicol. 2018;121(Suppl. 1):S1-S10. View Source

Procurement-Relevant Application Scenarios for Decane, 1-methoxy- (CAS 68989-91-3)

Botanical Authentication Standard for Frankincense (Boswellia occulta vs. Boswellia carteri) Supply Chain Verification

Procure 1-methoxydecane (pure CAS 7289-52-3 or as a component of CAS 68989-91-3 mixture) as a reference standard for GC-MS authentication of frankincense essential oil. The presence of 1-methoxydecane at >26.6% uniquely identifies Boswellia occulta oil; its complete absence (0.0%) confirms Boswellia carteri. This enables detection of fraudulent substitution even when organic certification is present, as demonstrated by DeCarlo et al. (2019) [1]. Combinatorial synthesis of homologous 1-methoxyalkane reference standards is recommended for unambiguous peak identification [1].

Fragrance Formulation with Defined IFRA-Compliant Methoxyalkane Profile Using Myrcene Methoxylation Distillate

Use CAS 68989-91-3 (myrcene methoxylation distillate) as a perfuming ingredient in fragrance concentrates compliant with INCI labeling requirements. The mixture's multi-component profile—dominated by 4-(1-methoxy-1-methylethyl)-1-methylcyclohexene and 1-methoxy-4-(1-methoxy-1-methylethyl)-1-cyclohexane with C12 methoxyhydrocarbons—provides a complex olfactory character distinct from single-entity decyl methyl ether . Formulators should verify the specific IFRA standard applicable to this INCI listing rather than assuming equivalence with the pure ether's 30% concentrate limit [2].

Regulatory-Compliant Procurement for Canadian Market: CAS 68989-91-3 DSL-Listed Entry

For chemical import into Canada, specify CAS 68989-91-3 (Hydrocarbons, C10, methoxylated) to utilize its established DSL listing and completed CEPA evaluation. The substance has been assessed and did not meet the criteria under subsection 73(1) for further risk management action [1]. Procurement of pure CAS 7289-52-3 instead requires separate regulatory verification, as the two CAS numbers carry distinct regulatory dossiers and substance identities in the Canadian inventory system [1].

Environmental Fate and Exposure Modeling Requiring High Log Kow and Low Water Solubility Parameters

When selecting a methoxylated hydrocarbon for environmental fate modeling or phase-equilibrium studies requiring high hydrophobicity (log Kow >4.0) and low water solubility (<10 mg/L), the C10 chain length provides a log Kow of 4.49 (4.49 for pure CAS 7289-52-3; est. 5.10 for CAS 68989-91-3 mixture) and water solubility of 8.832 mg/L [2]. This represents a ~1.97 log unit increase in hydrophobicity relative to the C6 analog (log Kow 2.52) and an ~82-fold decrease in water solubility [2]. The mixture CAS 68989-91-3, containing C12 species, is expected to exhibit further elevated log Kow and reduced solubility, making it the preferred choice for applications requiring maximal hydrophobic partitioning.

Application

Selection Property

Validation Focus

Frankincense species authentication

1-Methoxydecane content as chemotaxonomic marker

GC-MS quantification; presence/absence threshold (>26% vs. 0%)

Fragrance concentrate formulation

Multi-component distillate profile vs. single ether

IFRA standard verification for the specific INCI listing

Canadian DSL chemical import

CAS-specific DSL listing and CEPA evaluation outcome

Regulatory identity documentation; customs clearance

Environmental partitioning studies

High log Kow and low water solubility parameters

Physicochemical validation for target compound (pure or mixture)

• [1] DeCarlo A et al. The Chemical Composition of Boswellia occulta Oleogum Resin Essential Oils. Nat Prod Commun. 2019;14(9):1934578X19866307. Available at: https://journals.sagepub.com/doi/full/10.1177/1934578X19866307 View Source
• [2] Api AM et al. RIFM fragrance ingredient safety assessment, decyl methyl ether, CAS 7289-52-3. Food Chem Toxicol. 2020;146(Suppl. 1):111772. View Source